Cas no 726154-82-1 (1,3-Bis-(2-methyl-piperidin-1-yl)-propane-1,3-dione)

1,3-Bis-(2-methyl-piperidin-1-yl)-propane-1,3-dione is a specialized diketone derivative featuring two 2-methylpiperidine substituents. This compound exhibits notable stability and reactivity due to its symmetrical structure and the presence of electron-donating methyl groups on the piperidine rings. Its bifunctional nature makes it a versatile intermediate in organic synthesis, particularly for the preparation of complex heterocyclic systems or as a ligand precursor in coordination chemistry. The steric and electronic properties imparted by the 2-methylpiperidine moieties enhance its selectivity in nucleophilic and electrophilic reactions. Suitable for research applications, this compound offers consistent performance in controlled synthetic environments.

1,3-Bis-(2-methyl-piperidin-1-yl)-propane-1,3-dione structure

726154-82-1 structure

Product Name:1,3-Bis-(2-methyl-piperidin-1-yl)-propane-1,3-dione

CAS No:726154-82-1

MF:C₁₅H₂₆N₂O₂

MW:266.379144191742

CID:3105494

PubChem ID:3407388

Update Time:2025-06-09

1,3-Bis-(2-methyl-piperidin-1-yl)-propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 1,3-Bis-(2-methyl-piperidin-1-yl)-propane-1,3-dione
- IDI1_007607
- CS-0219560
- 726154-82-1
- HMS1408E04
- Enamine_005020
- 965-517-4
- AKOS034463650
- EN300-04328
- G35846
- Z56886494
- 1,3-bis(2-methylpiperidin-1-yl)propane-1,3-dione
- Inchi： 1S/C15H26N2O2/c1-12-7-3-5-9-16(12)14(18)11-15(19)17-10-6-4-8-13(17)2/h12-13H,3-11H2,1-2H3
- InChI Key： CKRRKRDDZGUIGT-UHFFFAOYSA-N
- SMILES： O=C(CC(N1CCCCC1C)=O)N1CCCCC1C

Computed Properties

Exact Mass: 266.199428076Da
Monoisotopic Mass: 266.199428076Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 40.6Å²

1,3-Bis-(2-methyl-piperidin-1-yl)-propane-1,3-dione Pricemore >>

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